Cas no 2238824-44-5 (Melphalan Dimer Hydrochloride)

• Product Name: Melphalan Dimer Hydrochloride
• CAS No: 2238824-44-5
• MF: C₂₆H₃₆Cl₄N₄O₄
• MW: 610.400443077087
• CID: 5725641
• Update Time: 2025-10-25

Melphalan Dimer Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Melphalan Dimer Hydrochloride

• Inchi： 1S/C26H35Cl3N4O4.ClH/c27-9-12-32(13-10-28)21-5-3-20(4-6-21)18-24(31)26(36)37-16-15-33(14-11-29)22-7-1-19(2-8-22)17-23(30)25(34)35;/h1-8,23-24H,9-18,30-31H2,(H,34,35);1H/t23-,24-;/m0./s1
• InChI Key： LEUORJZXLSBOIK-UKOKCHKQSA-N
• SMILES： N(C1C=CC(C[C@H](N)C(=O)O)=CC=1)(CCCl)CCOC(=O)[C@@H](N)CC1C=CC(N(CCCl)CCCl)=CC=1.Cl

Experimental Properties

• Solubility: DMSO (Slightly), Methanol (Slightly)

Additional information on Melphalan Dimer Hydrochloride

Comprehensive Overview of Melphalan Dimer Hydrochloride (CAS No. 2238824-44-5): Properties, Applications, and Research Insights

Melphalan Dimer Hydrochloride (CAS No. 2238824-44-5) is a chemically modified derivative of melphalan, a well-known alkylating agent with significant therapeutic potential. This compound has garnered attention in pharmaceutical research due to its unique dimeric structure, which enhances stability and bioavailability compared to its monomeric counterpart. The hydrochloride salt form further improves solubility, making it a promising candidate for targeted drug delivery systems.

Recent studies highlight the growing interest in Melphalan Dimer Hydrochloride as a potential adjunct in oncology research, particularly in exploring synergistic effects with immunotherapies. Researchers are investigating its mechanism of action, which involves DNA cross-linking at the molecular level, to optimize dosing regimens and minimize off-target effects. The compound's CAS No. 2238824-44-5 is frequently cited in patent filings and preclinical trial reports, underscoring its commercial and scientific relevance.

One of the most searched questions regarding Melphalan Dimer Hydrochloride revolves around its stability under physiological conditions. Analytical techniques such as HPLC and mass spectrometry confirm that the dimeric configuration exhibits prolonged half-life in serum, addressing a key limitation of conventional melphalan formulations. This property aligns with current trends in personalized medicine, where extended-release profiles are critical for patient compliance and therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of Melphalan Dimer Hydrochloride (CAS No. 2238824-44-5) involves a multi-step purification process to achieve pharmaceutical-grade purity. Analytical data sheets emphasize its characteristic UV absorption spectrum and crystalline morphology, which serve as quality control benchmarks. These parameters are essential for regulatory compliance, particularly in Good Manufacturing Practice (GMP) environments.

Emerging applications of Melphalan Dimer Hydrochloride extend beyond oncology. Recent publications explore its potential in autoimmune disease modulation, leveraging its alkylating properties to target hyperactive immune cells. This interdisciplinary approach resonates with the increasing demand for repurposed drug candidates—a hot topic in pharmaceutical cost-reduction strategies.

Environmental and safety assessments of CAS No. 2238824-44-5 indicate compliance with international guidelines such as ICH and OECD. The compound's biodegradation profile and ecotoxicity thresholds are routinely monitored, reflecting the industry's shift toward sustainable drug development practices. These aspects are frequently queried in environmental health forums, demonstrating public interest in greener pharmaceuticals.

In summary, Melphalan Dimer Hydrochloride represents a convergence of innovation in drug design and therapeutic application. Its CAS No. 2238824-44-5 serves as a pivotal identifier in global chemical databases, facilitating cross-disciplinary collaboration. As research progresses, this compound may redefine standards in targeted therapy development, answering pressing questions about drug resistance mechanisms and precision medicine approaches.